![molecular formula C21H18N2O3S B8561169 [6-(5-Methyl-2-phenyl-thiazol-4-ylmethoxy)-indol-1-yl]-acetic acid CAS No. 820959-80-6](/img/structure/B8561169.png)
[6-(5-Methyl-2-phenyl-thiazol-4-ylmethoxy)-indol-1-yl]-acetic acid
Cat. No. B8561169
M. Wt: 378.4 g/mol
InChI Key: RQUASHADNQLXOM-UHFFFAOYSA-N
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Patent
US07235572B2
Procedure details
In analogy to the procedure described in example 2 c], [6-(5-methyl-2-phenyl-thiazol-4-ylmethoxy)-indol-1-yl]-acetic acid tert-butyl ester was treated with LiOH to obtain [6-(5-methyl-2-phenyl-thiazol-4-ylmethoxy)-indol-1-yl]-acetic acid as light yellow foam.
Name
[6-(5-methyl-2-phenyl-thiazol-4-ylmethoxy)-indol-1-yl]-acetic acid tert-butyl ester
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:5][C:6](=[O:31])[CH2:7][N:8]1[C:16]2[C:11](=[CH:12][CH:13]=[C:14]([O:17][CH2:18][C:19]3[N:20]=[C:21]([C:25]4[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=4)[S:22][C:23]=3[CH3:24])[CH:15]=2)[CH:10]=[CH:9]1)(C)(C)C.[Li+].[OH-]>>[CH3:24][C:23]1[S:22][C:21]([C:25]2[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=2)=[N:20][C:19]=1[CH2:18][O:17][C:14]1[CH:15]=[C:16]2[C:11]([CH:10]=[CH:9][N:8]2[CH2:7][C:6]([OH:31])=[O:5])=[CH:12][CH:13]=1 |f:1.2|
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Inputs
Step One
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Name
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[6-(5-methyl-2-phenyl-thiazol-4-ylmethoxy)-indol-1-yl]-acetic acid tert-butyl ester
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(CN1C=CC2=CC=C(C=C12)OCC=1N=C(SC1C)C1=CC=CC=C1)=O
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Step Two
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0 (± 1) mol
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reactant
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Smiles
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[Li+].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(N=C(S1)C1=CC=CC=C1)COC1=CC=C2C=CN(C2=C1)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
